Acetrizoic acid
Overview
Description
Acetrizoic acid, also known as Urokonic acid, is the first monomeric ionic compound used as an X-ray contrast agent . It was first synthesized by Wallingford in 1953 and was filled in the FDA by the Johnson & Johnson subsidiary, Cilag Chemie AG, on February 8th, 1978 . It is a water-soluble iodinated contrast agent that can be intravenously administered for clinical applications .
Molecular Structure Analysis
The molecular formula of Acetrizoic acid is C9H6I3NO3 . It has a molecular weight of 556.86 . The SMILES representation of Acetrizoic acid is CC(=O)NC1=C(I)C(C(O)=O)=C(I)C=C1I .
Chemical Reactions Analysis
The majority of the administered dose of Acetrizoic acid remains unchanged . This suggests that it does not undergo significant chemical reactions in the body.
Scientific Research Applications
X-ray Contrast Agent
Acetrizoic acid was used as an iodinated contrast medium for X-ray imaging . The three iodine atoms in the molecule readily absorb X-rays, making it useful as a contrast medium . It was the first monomeric ionic compound used for this purpose .
Gastrointestinal Tract Examination
Acetrizoic acid is indicated for radiographic examination of segments of the gastrointestinal tract (esophagus, stomach, proximal small intestine, and colon) . This preparation is particularly indicated when a more viscous agent such as barium sulfate, which is not water-soluble, is not feasible or is potentially dangerous .
Pyelography
Acetrizoic acid was employed as a contrast agent for pyelography, a type of imaging test that examines the urinary tract .
Angiography
It was also used in angiography of the brain, carotid arteries, and the aorta . Angiography is a medical imaging technique used to visualize the inside of blood vessels.
Cholecystography
Acetrizoic acid was used in cholecystography, a procedure used to visualize the gallbladder .
Pharmaceutical Research
As Acetrizoic acid was one of the first iodinated contrast agents, it has been extensively studied in pharmaceutical research. Its properties have provided valuable insights into the design of newer contrast agents .
Mechanism of Action
Target of Action
The primary target of Acetrizoic acid is the X-ray imaging process . It is used as an iodinated contrast medium for X-ray imaging .
Mode of Action
Acetrizoic acid contains iodine, which has a high atomic density . This property allows it to attenuate X-rays within the diagnostic energy spectrum . As a result, Acetrizoic acid, being a water-soluble and reasonably safe iodinated contrast agent, can be intravenously administered for clinical applications .
Biochemical Pathways
The biochemical pathways affected by Acetrizoic acid are primarily related to the X-ray imaging process . The iodine atoms in the molecule readily absorb X-rays, which enhances the contrast in the imaging process .
Result of Action
The primary result of Acetrizoic acid’s action is the enhancement of contrast in X-ray imaging . This is achieved through the attenuation of X-rays by the iodine atoms in the Acetrizoic acid molecule .
Action Environment
The action of Acetrizoic acid is influenced by the environment in which it is administered. For instance, the plasma concentration of Acetrizoic acid can vary depending on the dose and injection rate . Additionally, certain body tissues, such as the brain, neural tissue, and testes, can limit the diffusion of Acetrizoic acid due to the presence of tight junctions .
Safety and Hazards
Acetrizoic acid is toxic and contains a pharmaceutically active ingredient . It is a moderate to severe irritant to the skin and eyes . It was found to be highly toxic to the kidneys and nervous system . Reports of adverse reactions ranging from hypersensitivity to brain damage have been published . It was eventually replaced by other agents with higher efficacy and lower toxicity .
properties
IUPAC Name |
3-acetamido-2,4,6-triiodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6I3NO3/c1-3(14)13-8-5(11)2-4(10)6(7(8)12)9(15)16/h2H,1H3,(H,13,14)(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNOGSFBXBWBTIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C(=C1I)C(=O)O)I)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6I3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2022549 |
Source
|
| Record name | Acetrizoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2022549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
556.86 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
Soluble |
Source
|
| Record name | Acetrizoic acid | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09347 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Mechanism of Action |
Iodine, a big component in acetrizoic acid, is an element with a high atomic density. This property causes attenuation of X-rays within the diagnostic energy spectrum. Thus, acetrizoic acid is a water-soluble and reasonably safe iodinated contrast agent that can be intravenously administered for clinical applications. |
Source
|
| Record name | Acetrizoic acid | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09347 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Product Name |
Acetrizoic acid | |
CAS RN |
85-36-9 |
Source
|
| Record name | Acetrizoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=85-36-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetrizoic acid [USP] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000085369 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetrizoic acid | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB09347 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | ACETRIAZOIC ACID | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=758681 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Acetrizoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2022549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-acetamido-2,4,6-triiodobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.455 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ACETRIZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/24256BQV7M | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does acetrizoic acid interact with erythrocytes, and what are the downstream effects?
A1: Acetrizoic acid significantly impacts erythrocyte morphology. Scanning electron microscopy studies demonstrated that it induces a transformation of red blood cells into echinocytes, characterized by their spiky appearance. [] This morphological change can potentially affect erythrocyte function, but further research is needed to elucidate these consequences.
Q2: What are the adverse effects associated with the use of acetrizoic acid as a contrast agent?
A2: Acetrizoic acid, classified as an ionic contrast medium, has been associated with a higher incidence of side effects compared to non-ionic alternatives like iohexol (omnipaque). [] A study comparing both agents in interventional therapy revealed a significantly lower side effect rate in the iohexol group (7.0%) compared to the acetrizoic acid group (23.8%). [] While the specific nature of these side effects isn't detailed in the provided abstracts, it underscores the need for careful consideration and potential preference for non-ionic agents in clinical practice.
Q3: Has acetrizoic acid found applications beyond its role as a contrast agent?
A3: Interestingly, research has explored the use of acetrizoic acid in treating seroma formation, a common complication following breast cancer surgery. [] In a study, injecting acetrizoic acid into the surgical cavity was compared to a novel treatment using piliated Pseudomonas aeruginosa. While both methods aimed to reduce seroma accumulation, the study highlighted the potential of alternative approaches for managing this post-operative complication. []
Q4: What analytical techniques are employed for the detection and quantification of acetrizoic acid?
A4: Neutron activation analysis has proven effective in quantifying organically bound iodine, particularly within acetrizoic acid. [] This highly sensitive technique allows for the complete analysis of samples in under an hour, offering a precise method for determining acetrizoic acid concentrations, even within complex matrices. []
Q5: Are there any documented cases of acetrizoic acid causing adverse drug reactions?
A5: Yes, a study analyzing 349 case reports revealed a range of adverse drug reactions (ADRs) attributed to meglumine diatrizoate, a compound structurally similar to acetrizoic acid and often used in its salt form. [] These ADRs affected multiple systems, with the gastrointestinal system being the most frequently impacted. [] This data highlights the importance of vigilant monitoring and emphasizes the need for continued research into the safety profiles of these compounds.
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